Cas no 1353976-35-8 (N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide)

• Product Name: N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide
• CAS No: 1353976-35-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2163367
• Update Time: 2025-05-20

N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-hydroxy-ethyl)-piperidin-4-yl]-n-methyl-acetamide
• N-(1-(2-Hydroxyethyl)piperidin-4-yl)-N-methylacetamide
• N-[1-(2-Hydroxyethyl)piperidin-4-yl]-N-methylacetamide
• AM94116
• N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide

• Inchi： 1S/C10H20N2O2/c1-9(14)11(2)10-3-5-12(6-4-10)7-8-13/h10,13H,3-8H2,1-2H3
• InChI Key： JIZDUKYDDMACML-UHFFFAOYSA-N
• SMILES： OCCN1CCC(CC1)N(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide

N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide (CAS No. 1353976-35-8): A Comprehensive Overview

N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide (CAS No. 1353976-35-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a piperidine ring, a hydroxyethyl group, and an acetamide moiety. Its structural complexity makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s CAS number 1353976-35-8 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. The presence of both hydrophilic (hydroxyethyl) and hydrophobic (piperidine and acetamide) groups in its structure contributes to its versatile physicochemical properties, making it suitable for diverse applications in drug discovery and material science.

Recent trends in pharmaceutical research highlight the growing demand for N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide as a building block for novel therapeutics. Its structural features align with current interests in central nervous system (CNS) drug development, particularly for targeting receptors and enzymes involved in neurological disorders. Researchers are exploring its potential in designing next-generation neuroprotective agents and cognitive enhancers, addressing pressing health challenges like neurodegenerative diseases.

In addition to its pharmaceutical applications, CAS 1353976-35-8 is also studied for its role in green chemistry initiatives. The compound’s synthetic pathways are being optimized to reduce environmental impact, aligning with global efforts to promote sustainable chemical practices. This focus on sustainability resonates with industries and regulatory bodies advocating for eco-friendly synthesis methods.

The compound’s solubility and stability profiles are key factors driving its adoption in formulation science. Its balanced lipophilicity, attributed to the piperidin-4-yl and methyl-acetamide groups, enhances its compatibility with various delivery systems, including nanoparticle-based drug carriers. This property is particularly relevant in the era of precision medicine, where tailored drug formulations are essential for improving therapeutic outcomes.

From a commercial perspective, N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide is gaining traction in the fine chemicals market. Suppliers and manufacturers are scaling up production to meet the rising demand from academic and industrial laboratories. Quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensure the compound’s purity and consistency, which are critical for reproducible research results.

For researchers seeking reliable sources of CAS 1353976-35-8, it is essential to partner with vendors who adhere to stringent Good Manufacturing Practices (GMP). The compound’s applications in high-throughput screening and medicinal chemistry underscore the need for high-purity standards. Additionally, its role in structure-activity relationship (SAR) studies makes it a valuable tool for optimizing drug candidates.

Looking ahead, the scientific community anticipates further breakthroughs involving N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide. Its integration into machine learning-driven drug design platforms exemplifies the intersection of chemistry and artificial intelligence, a hot topic in modern research. By leveraging computational models, scientists can predict the compound’s interactions with biological targets, accelerating the discovery of new therapies.

In summary, N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-methyl-acetamide (CAS No. 1353976-35-8) is a multifaceted compound with broad relevance in pharmaceuticals, green chemistry, and material science. Its unique structure and properties position it as a key player in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to contribute significantly to advancements in health and sustainability.